Cas no 92596-42-4 (1H-Pyrrole,1-(3,4-dimethylphenyl)-2,5-dimethyl-)
92596-42-4 structure
Product Name:1H-Pyrrole,1-(3,4-dimethylphenyl)-2,5-dimethyl-
CAS No:92596-42-4
MF:C14H17N
MW:199.291483640671
CID:818425
PubChem ID:2318100
Update Time:2025-04-19
1H-Pyrrole,1-(3,4-dimethylphenyl)-2,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole,1-(3,4-dimethylphenyl)-2,5-dimethyl-
- 1-(3,4-DIMETHYL-PHENYL)-2,5-DIMETHYL-1H-PYRROLE
- 1-(3,4-dimethylphenyl)-2,5-dimethylpyrrole
- 1-(3,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrole
- SCHEMBL10883283
- AKOS000122917
- EN300-06147
- Z55669121
- DTXSID00368056
- 92596-42-4
- 2,5-dimethyl-1-(3,4-dimethylphenyl)-1h-pyrrole
-
- Inchi: 1S/C14H17N/c1-10-5-8-14(9-11(10)2)15-12(3)6-7-13(15)4/h5-9H,1-4H3
- InChI Key: QSXYGOZVXATBIK-UHFFFAOYSA-N
- SMILES: N1(C(C)=CC=C1C)C1C=CC(C)=C(C)C=1
Computed Properties
- Exact Mass: 199.1361
- Monoisotopic Mass: 199.1361
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 4.9
- XLogP3: 3.9
Experimental Properties
- Density: 0.95
- Boiling Point: 319.3°Cat760mmHg
- Flash Point: 146.9°C
- Refractive Index: 1.538
1H-Pyrrole,1-(3,4-dimethylphenyl)-2,5-dimethyl- Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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